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Compound of Interest

Compound Name: 2-Chloro-6-fluorophenethylamine
CAS No.: 149488-93-7
Cat. No.: B123407
Get Quote
. J

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) for the synthesis of 2-Chloro-6-fluorophenethylamine. The information is tailored for
researchers, scientists, and professionals in drug development.

Overall Synthesis Workflow

The synthesis of 2-Chloro-6-fluorophenethylamine is typically achieved through a three-step
process starting from 2-Chloro-6-fluorobenzaldehyde. This involves a Henry reaction to form
the corresponding (-nitrostyrene, followed by the reduction of both the nitro group and the
alkene to yield the target phenethylamine.
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2-Chloro-6-fluorophenethylamine

Low Yield in Henry Reaction

Is the base catalyst appropriate Is the reaction temperature
and active? optimal?
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Are the reactants pure?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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